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Compound of Interest

Compound Name: Biotin-PEG3-aldehyde

Cat. No.: B12427551

Disclaimer: A specific, official Safety Data Sheet (SDS) for Biotin-PEG3-aldehyde was not
located in the public domain at the time of this writing. The following guide has been compiled
from publicly available product information and Safety Data Sheets for structurally related
compounds, including Biotin-PEG3-Amine and Biotin-PEG3-Azide. This document is intended
for informational purposes for researchers, scientists, and drug development professionals and
should not be substituted for a manufacturer-provided SDS. Always consult the documentation
provided by your supplier and follow established laboratory safety protocols.

Introduction

Biotin-PEG3-aldehyde is a bioconjugation reagent used in scientific research.[1][2] It
incorporates a biotin moiety for affinity binding to streptavidin and avidin, a hydrophilic
polyethylene glycol (PEG) spacer to enhance solubility and reduce steric hindrance, and a
terminal aldehyde group for covalent modification of molecules, such as the synthesis of
antibody-drug conjugates (ADCs).[1][3][4] The aldehyde group can react with primary amines,
hydrazides, or oxyamines to form stable conjugates.

Chemical and Physical Properties

The following table summarizes the available physical and chemical properties of Biotin-
PEG3-aldehyde. It is important to note that some suppliers list the physical form as a solid,
while others describe it as a viscous oil. This discrepancy may be due to the purity or specific
formulation of the product.
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Property Value Source
Chemical Formula C26H38N407S Conju-Probe
Molecular Weight 550.67 g/mol Conju-Probe
550.7 g/mol Creative Biolabs

Physical Appearance A solid APEXBIO
viscous oil Conju-Probe

White/off-white solid Nanocs

N DCM, acetonitrile, DMF and ]
Solubility DMSO Conju-Probe

Soluble in water, DMSO, DMF Nanocs

Purity >90% Conju-Probe

95% Creative Biolabs

N APEXBIO, Conju-Probe,
Storage Conditions -20°C
Nanocs

Hazard Identification and Safety Precautions

As no specific SDS for Biotin-PEG3-aldehyde is available, the hazard identification is based
on information for similar compounds like Biotin-PEG3-Amine. For Biotin-PEG3-Amine, it is
considered hazardous, causing skin and serious eye irritation, and may cause respiratory
irritation.

General Safety Precautions:

o Handling: Use only in a well-ventilated area or outdoors. Avoid breathing dust. Wash hands
thoroughly after handling.

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side-shields or goggles.
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o Skin Protection: Wear protective gloves and a lab coat.

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

o Storage: Store in a tightly closed container in a dry and well-ventilated place. The
recommended storage temperature is -20°C.

First-Aid Measures

The following first-aid measures are based on general principles for handling chemical
reagents and information from the SDS of related compounds.

Exposure Route First-Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Call a physician.

Immediately wash off with soap and plenty of
Skin Contact water. If skin irritation occurs, get medical

advice/attention.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o o )

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse
mouth with water. Consult a physician.

Experimental Protocols and Handling Workflow

No specific experimental protocols are detailed in the available safety information. However, a
general workflow for handling a chemical reagent like Biotin-PEG3-aldehyde can be
established to ensure safety.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b12427551?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12427551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Consult SDS and
Lab Safety Protocols

'

Don Personal Protective
Equipment (PPE)

'

Work in a Ventilated
Hood

Proceed to Handling

Handling
Y

Equilibrate Reagent
to Room Temperature

'

Weigh and Dissolve
Reagent

'

Perform Experiment

\
ﬁoceed to Cleanup\\lf Incident Occurs

Cleanup & I%/sposal

Eme\r’gency Response

Decontaminate Glassware
and Work Surfaces

l

Dispose of Waste According Follow First-Aid
to Regulations Measures

' ;

Remove and Dispose
of PPE

l l

Seek Medical Attention
if Necessary

In Case of Spill or Exposure

Notify Lab Supervisor

Wash Hands Thoroughly

Click to download full resolution via product page
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Toxicological Information

No specific toxicological data for Biotin-PEG3-aldehyde was found. The SDS for a related
compound, Biotin-PEG3-Amine, indicates that it may cause respiratory irritation and is harmful
if swallowed. It also causes skin and serious eye irritation. It is crucial to handle Biotin-PEG3-
aldehyde with care to minimize exposure until more specific toxicological data becomes
available.

Stability and Reactivity

Detailed stability and reactivity data are not available for Biotin-PEG3-aldehyde. Generally,
PEGylated compounds are relatively stable. The aldehyde functional group is reactive towards
primary amines, hydrazides, and oxyamines. Avoid strong oxidizing agents.

Disposal Considerations

Dispose of waste in accordance with all local, regional, national, and international regulations.
Do not let the product enter drains.

This guide provides a summary of the currently available safety and handling information for
Biotin-PEG3-aldehyde. Researchers should always exercise caution and adhere to best
laboratory practices when handling this and any other chemical reagent for which a complete
SDS is not available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Biotin-PEG3-aldehyde Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12427551#biotin-peg3-aldehyde-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b12427551#biotin-peg3-aldehyde-safety-data-sheet-sds-information
https://www.benchchem.com/product/b12427551#biotin-peg3-aldehyde-safety-data-sheet-sds-information
https://www.benchchem.com/product/b12427551#biotin-peg3-aldehyde-safety-data-sheet-sds-information
https://www.benchchem.com/product/b12427551#biotin-peg3-aldehyde-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12427551?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12427551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

